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Compound of Interest

Compound Name: N-t-Boc-valacyclovir-d4

Cat. No.: B562809 Get Quote

Technical Guide: N-t-Boc-valacyclovir-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-t-Boc-valacyclovir-d4, a

deuterated, Boc-protected intermediate of the antiviral drug valacyclovir. This document

summarizes its chemical properties, likely applications in experimental workflows, and the

mechanism of action of the active drug it is derived from.

Core Compound Data
N-t-Boc-valacyclovir-d4 is a stable isotope-labeled derivative of N-t-Boc-valacyclovir. The

incorporation of four deuterium atoms makes it a valuable tool in analytical and research

settings, particularly for pharmacokinetic and metabolism studies.
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Property Value Citation

CAS Number 1346617-11-5 [1]

Molecular Formula C₁₈H₂₄D₄N₆O₆ [1]

Molecular Weight 428.48 g/mol [1]

Synonyms

N-tert-Butoxycarbonyl-L-valine-

2-[(2-amino-1,6-dihydro-6-oxo-

9H-purin-9-yl)methoxy]ethyl-d4

Ester, N-T-Boc-Valacyclovir D4

[1]

Synthetic Pathway and Experimental Application
N-t-Boc-valacyclovir-d4 serves as a key intermediate in the synthesis of deuterated

valacyclovir (Valacyclovir-d4). The tert-butoxycarbonyl (Boc) group is a common protecting

group for the amine in the valine moiety, which is later removed. The primary application of a

deuterated compound like N-t-Boc-valacyclovir-d4 is as an internal standard in analytical

methodologies such as mass spectrometry for the accurate quantification of its non-deuterated

counterpart.

While specific experimental protocols for N-t-Boc-valacyclovir-d4 are not readily available in

public literature, a general workflow for its synthesis and use can be inferred from standard

organic chemistry practices and the synthesis of valacyclovir itself.

Logical Workflow: Synthesis and Application
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Caption: General synthetic workflow for Valacyclovir-d4 and its application.

Mechanism of Action of Valacyclovir
Valacyclovir is a prodrug of acyclovir, meaning it is converted into its active form, acyclovir,

within the body. Acyclovir is a potent antiviral agent that targets herpes viruses. The

mechanism of action involves several key steps that ultimately inhibit viral DNA replication.
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Upon oral administration, valacyclovir is rapidly absorbed and converted to acyclovir and the

amino acid L-valine by intestinal and/or hepatic first-pass metabolism.[2] The antiviral activity is

then exerted by acyclovir.

The key to acyclovir's selective toxicity for virus-infected cells is its initial phosphorylation by a

virus-encoded enzyme, thymidine kinase (TK).[2] This viral TK is far more efficient at

phosphorylating acyclovir than the host cell's TK.[2] Cellular enzymes then further

phosphorylate acyclovir monophosphate to acyclovir triphosphate, the active form of the drug.

[2]

Acyclovir triphosphate inhibits viral DNA synthesis in three ways:

Competitive inhibition of the viral DNA polymerase.[2]

Incorporation into the growing viral DNA chain, leading to its termination.[2]

Inactivation of the viral DNA polymerase.[2]

Signaling Pathway: Valacyclovir to Acyclovir
Triphosphate
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Caption: Activation pathway of Valacyclovir to the active Acyclovir Triphosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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